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Compound of Interest

Compound Name: 4'-Hydroxy Atomoxetine-d3

Cat. No.: B562900

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical reagents is paramount for laboratory safety and environmental protection. This guide
provides a comprehensive, step-by-step procedure for the safe disposal of 4'-Hydroxy
Atomoxetine-d3, a labeled metabolite of Atomoxetine used in pharmacokinetic research.
Adherence to these guidelines is essential to minimize health risks and ensure regulatory
compliance.

Chemical Safety and Hazard Information

4'-Hydroxy Atomoxetine-d3 is classified as a hazardous substance. The following table
summarizes its key hazard information as indicated in safety data sheets (SDS).
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Hazard Classification

Description

Precautionary Statement

Acute Oral Toxicity

Toxic or harmful if swallowed.

[1](21[3]

Wash hands thoroughly after
handling. Do not eat, drink, or
smoke when using this
product. If swallowed, seek

immediate medical attention.

[1]3]

Skin and Eye Irritation

May cause skin and serious

eye irritation.

Wear protective gloves,
clothing, and eye/face
protection. If in eyes, rinse
cautiously with water for

several minutes.

Aquatic Toxicity

Toxic to aquatic life with long-

lasting effects.

Avoid release to the

environment. Collect spillage.

Reproductive Toxicity

Suspected of damaging fertility

or the unborn child.

Obtain special instructions
before use. Do not handle until
all safety precautions have

been read and understood.

Experimental Protocol: Disposal of 4'-Hydroxy

Atomoxetine-d3

This protocol outlines the necessary steps for the safe and compliant disposal of 4'-Hydroxy

Atomoxetine-d3.

Materials:

Original container of 4'-Hydroxy Atomoxetine-d3

Secondary containment for the waste container

Appropriate personal protective equipment (PPE): safety goggles, lab coat, nitrile gloves

Hazardous waste container (clearly labeled, compatible chemical resistance)
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e Hazardous waste tags/labels

 Inert absorbent material (e.g., vermiculite, sand) for spill management
Procedure:

o Personal Protective Equipment (PPE) and Safety:

o Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant
gloves, when handling 4'-Hydroxy Atomoxetine-d3.

o Conduct all handling and disposal procedures in a well-ventilated area, preferably within a
chemical fume hood.

» Waste Identification and Segregation:
o 4'-Hydroxy Atomoxetine-d3 should be disposed of as hazardous chemical waste.

o Do not mix this compound with other waste streams unless compatibility is confirmed. It
should be segregated with non-halogenated organic waste.

o Containerization of Waste:

o If disposing of the original container with residual amounts, ensure the cap is securely
tightened.

o For solutions or mixtures containing 4'-Hydroxy Atomoxetine-d3, use a designated
hazardous waste container that is leak-proof and has a screw-on cap. Do not fill the
container to more than 80% capacity to allow for expansion.

o Place the primary waste container in a secondary container to prevent spills.
e Labeling of Hazardous Waste:
o Label the hazardous waste container clearly. The label must include:

» The words "Hazardous Waste".
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The full chemical name: "4'-Hydroxy Atomoxetine-d3". Avoid abbreviations or
chemical formulas.

An accurate estimation of the concentration and quantity of the waste.

The date of waste generation.

The name of the principal investigator and the laboratory location (building and room
number).

o Storage of Waste:

o Store the labeled hazardous waste container in a designated, secure area away from
general laboratory traffic.

o Ensure the storage area is cool, dry, and well-ventilated.
o Keep incompatible materials segregated.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste.

o Follow all institutional procedures for waste collection and documentation.
o Spill and Emergency Procedures:
o In case of a spill, evacuate the immediate area.
o Wearing appropriate PPE, contain the spill with an inert absorbent material.

o Collect the contaminated absorbent material and place it in a sealed, labeled hazardous
waste container.

o Clean the spill area thoroughly.

o In case of eye or skin contact, flush the affected area with copious amounts of water for at
least 15 minutes and seek medical attention.
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Disposal of Empty Containers:

o Empty containers that held 4'-Hydroxy Atomoxetine-d3 must be triple-rinsed with a suitable
solvent. The rinsate must be collected and disposed of as hazardous waste. After triple-
rinsing and air-drying in a ventilated area, the container can be disposed of in the regular
trash or recycling, provided all hazardous markings have been removed or defaced.

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 4'-Hydroxy
Atomoxetine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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